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Compound of Interest

Compound Name: 2-Isopropyl-5-nitropyridine

Cat. No.: B593103

For researchers, scientists, and professionals in drug development, the proper management
and disposal of chemical waste is a critical component of laboratory safety and environmental
responsibility. 2-lsopropyl-5-nitropyridine, as a nitropyridine derivative, requires careful
handling and adherence to specific disposal protocols due to its potential hazards. This guide
provides essential, immediate safety and logistical information for its proper disposal.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is imperative to handle 2-Isopropyl-5-nitropyridine
with appropriate safety measures. While a specific Safety Data Sheet (SDS) for this compound
is not readily available, the general hazards associated with nitropyridine and nitroaromatic
compounds should be assumed.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat is mandatory.

Respiratory Protection: Handle in a well-ventilated area, preferably within a certified chemical
fume hood, to prevent inhalation of dust or vapors.
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Spill Management: In the event of a spill, evacuate the immediate area. For solid spills,
carefully sweep up the material and place it into a designated hazardous waste container.
Avoid generating dust. For liquid spills, use an inert absorbent material like vermiculite or sand,
and then collect it into a sealed container for disposal. Do not allow the chemical to enter drains
or waterways.

Step-by-Step Disposal Protocol

The standard and required method for the disposal of 2-Isopropyl-5-nitropyridine is through a
licensed hazardous waste management program. On-site chemical treatment is not
recommended without a thorough, substance-specific, and validated protocol, which is
currently unavailable for this compound.

» Waste Segregation:

o Designate a specific, clearly labeled waste container for 2-lsopropyl-5-nitropyridine
waste.

o Do not mix this waste with other chemical streams, such as halogenated solvents, acids,
or bases, to prevent potentially dangerous reactions.[1]

e Containerization:

o Collect all waste, including the pure compound and any contaminated materials (e.qg.,
gloves, weighing paper, absorbent pads), in a compatible and sealable container. High-
density polyethylene (HDPE) or glass containers are generally suitable.[1]

o Ensure the container is in good condition with a secure, leak-proof lid.

o Do not overfill the container; leave at least 10% headspace to allow for expansion.
e Labeling:

o Immediately label the waste container with the words "Hazardous Waste".

o The label must include:

» The full chemical name: "2-Isopropyl-5-nitropyridine”
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The CAS Number: 131941-21-4

An accurate estimation of the quantity of the waste.

The date when the waste was first added to the container.

The name of the principal investigator and the laboratory location/room number.

o Storage:

o Store the sealed and labeled waste container in a designated satellite accumulation area
(SAA) within the laboratory.

o The SAA should be in a well-ventilated area, away from sources of ignition, and
segregated from incompatible materials.

e Arranging for Disposal:

o Once the container is full or has reached the storage time limit set by your institution,
arrange for its collection.

o Contact your institution's Environmental Health and Safety (EHS) department or the
designated chemical safety officer to schedule a pickup by a licensed hazardous waste
disposal contractor.[1] Follow all institutional procedures for waste pickup requests.

o Disposal of Empty Containers:

o An empty container that previously held 2-Isopropyl-5-nitropyridine must also be
disposed of as hazardous waste unless it has been triple-rinsed with a suitable solvent.[1]

o The rinsate from the cleaning process must be collected and disposed of as hazardous
waste.

Quantitative Data Summary

Since specific quantitative data for 2-lsopropyl-5-nitropyridine is limited, the table below
summarizes its basic identifiers.
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Property

Value

CAS Number

131941-21-4[2][3]

Molecular Formula

CsH10N202[2][3]

Molecular Weight

166.18 g/mol [2]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-

Isopropyl-5-nitropyridine waste.
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Caption: Disposal workflow for 2-Isopropyl-5-nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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